Cas no 1807094-59-2 (Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-6-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-6-carboxylate
• CAS No: 1807094-59-2
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4893576
• Update Time: 2025-06-13

Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-6-carboxylate

• Inchi： 1S/C10H10F2INO2/c1-3-16-10(15)6-4-5(2)7(13)8(14-6)9(11)12/h4,9H,3H2,1-2H3
• InChI Key： GMRFWQBYQSJGRY-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC(C(=O)OCC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-6-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-6-carboxylate (CAS No. 1807094-59-2)

Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-6-carboxylate (CAS No. 1807094-59-2) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a methylpyridine core with an ethyl carboxylate moiety, makes it a versatile intermediate for synthesizing complex molecules.

In recent years, the demand for fluorinated compounds like Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-6-carboxylate has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for heterocyclic chemistry, where it facilitates the development of novel bioactive molecules. The presence of the iodo group also allows for further functionalization via cross-coupling reactions, a hot topic in modern organic synthesis.

The compound’s CAS No. 1807094-59-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and crop protection. With the rise of AI-driven drug design, tools like machine learning are being employed to predict the properties of such pyridine-based intermediates, aligning with the trend of computational chemistry. This intersection of traditional synthesis and cutting-edge technology underscores the compound’s importance in R&D pipelines.

From an SEO perspective, queries such as "synthesis of Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-6-carboxylate" or "applications of CAS 1807094-59-2" are increasingly common, indicating growing interest among chemists and manufacturers. The compound’s thermal stability and solubility profiles are also frequently discussed, as these properties are critical for process optimization in large-scale production.

Environmental and regulatory considerations are another focal point. While Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-6-carboxylate is not classified as hazardous, its handling requires adherence to green chemistry principles to minimize waste. This aligns with global trends toward sustainable synthesis, a topic dominating scientific forums and patent filings.

In summary, Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-6-carboxylate (CAS No. 1807094-59-2) represents a critical chemical intermediate at the forefront of innovation. Its multifaceted applications, coupled with advancements in automated synthesis and molecular modeling, position it as a key player in the future of fine chemicals.